Cas no 1355585-46-4 (N-(1-cyano-1-cyclopropylethyl)-2-[2-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-1-yl]acetamide)

• Product Name: N-(1-cyano-1-cyclopropylethyl)-2-[2-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-1-yl]acetamide
• CAS No: 1355585-46-4
• MF: C₁₆H₂₃N₅O
• MW: 301.386722803116
• CID: 5669220
• PubChem ID: 56825246
• Update Time: 2025-08-02

N-(1-cyano-1-cyclopropylethyl)-2-[2-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyano-1-cyclopropylethyl)-2-[2-(1-methylpyrazol-4-yl)pyrrolidin-1-yl]acetamide
• AKOS033051442
• EN300-26686908
• Z1103241970
• N-(1-cyano-1-cyclopropylethyl)-2-[2-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-1-yl]acetamide
• 1355585-46-4

• Inchi： 1S/C16H23N5O/c1-16(11-17,13-5-6-13)19-15(22)10-21-7-3-4-14(21)12-8-18-20(2)9-12/h8-9,13-14H,3-7,10H2,1-2H3,(H,19,22)
• InChI Key： RVHRUWMDKYUPRT-UHFFFAOYSA-N
• SMILES： O=C(CN1CCCC1C1C=NN(C)C=1)NC(C#N)(C)C1CC1

Computed Properties

• Exact Mass: 301.19026037g/mol
• Monoisotopic Mass: 301.19026037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 74Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(1-cyano-1-cyclopropylethyl)-2-[2-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-1-yl]acetamide

N-(1-Cyano-1-Cyclopropylethyl)-2-[2-(1-Methyl-1H-Pyrazol-4-Yl)Pyrrolidin-1-Yl]Acetamide: A Comprehensive Overview

N-(1-Cyano-1-Cyclopropylethyl)-2-[2-(1-Methyl-1H-Pyrazol-4-Yl)Pyrrolidin-1-Yl]Acetamide, identified by the CAS number 1355585-46-4, is a complex organic compound with a unique structure and potential applications in various fields. This compound has garnered attention due to its intricate molecular architecture, which combines elements of cyclopropane, pyrrolidine, and pyrazole rings. The integration of these structural motifs suggests potential biological activity, making it a subject of interest in medicinal chemistry and drug discovery.

The molecular structure of this compound is characterized by a central pyrrolidine ring substituted with a 1-methylpyrazole group at the 2-position. This substitution pattern is significant as it may influence the compound's pharmacokinetic properties and bioavailability. Additionally, the presence of a cyclopropylethyl group attached to the nitrogen atom introduces steric hindrance, which could play a role in modulating the compound's interactions with biological targets. The cyano group further adds to the compound's functional diversity, potentially enhancing its solubility and stability under physiological conditions.

Recent studies have explored the synthesis of this compound through multi-step processes involving advanced organic reactions such as Suzuki coupling and Stille coupling. These methods have enabled researchers to construct the complex framework efficiently, paving the way for further exploration of its properties. The synthesis process highlights the importance of stereochemistry and regioselectivity in achieving the desired product, underscoring the challenges associated with constructing such intricate molecules.

In terms of biological activity, preliminary assays have indicated that this compound exhibits moderate inhibitory effects on certain enzyme targets, suggesting its potential as a lead compound in drug development. However, further research is required to fully understand its mechanism of action and selectivity profile. The integration of computational modeling techniques, such as molecular docking and dynamics simulations, has provided valuable insights into how this compound interacts with its target proteins at the molecular level.

From an application standpoint, this compound holds promise in several therapeutic areas. Its structural features suggest potential anti-inflammatory or anti-cancer properties, making it a candidate for further investigation in these fields. Moreover, its unique combination of functional groups may enable it to serve as a building block for more complex molecules with enhanced biological activity.

In conclusion, N-(1-Cyano-1-Cyclopropylethyl)-2-[2-(1-Methyl-1H-Pyrazol-4-Yl)Pyrrolidin-1-Yl]Acetamide represents an intriguing molecule with both structural complexity and functional diversity. As research continues to uncover its properties and applications, this compound stands at the forefront of innovative chemical design and drug discovery efforts.